(4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid

• IUPAC Name: 2-[4-[[4-(furan-2-carbonylamino)benzoyl]amino]phenyl]acetic acid
• InChI: InChI=1S/C20H16N2O5/c23-18(24)12-13-3-7-15(8-4-13)21-19(25)14-5-9-16(10-6-14)22-20(26)17-2-1-11-27-17/h1-11H,12H2,(H,21,25)(H,22,26)(H,23,24)
• InChI Key: UUGFMVZCMMNHGE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)CC(=O)O
• Molecular Formula: C20H16N2O5
• Molecular Weight: 364.4 g/mol

Description

(4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid, also known as Furosemide, is a potent diuretic that is widely used for the treatment of edema and hypertension. Furosemide is a loop diuretic that acts by inhibiting the Na+/K+/2Cl- co-transporter in the ascending limb of the loop of Henle in the kidney. This results in increased excretion of sodium, chloride, and water, leading to a reduction in blood volume and blood pressure. Furosemide has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

(4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid acts by inhibiting the Na+/K+/2Cl- co-transporter in the ascending limb of the loop of Henle in the kidney. This results in increased excretion of sodium, chloride, and water, leading to a reduction in blood volume and blood pressure. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid also inhibits the reabsorption of calcium and magnesium, leading to increased excretion of these ions in the urine. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has a rapid onset of action and a short duration of action, making it a useful tool for the treatment of acute edema and hypertension.
Biochemical and Physiological Effects
(4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has a number of biochemical and physiological effects on the body. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid increases the excretion of sodium, chloride, and water, leading to a reduction in blood volume and blood pressure. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid also increases the excretion of potassium, calcium, and magnesium, leading to electrolyte imbalances in some patients. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid can also cause metabolic alkalosis due to the loss of hydrogen ions in the urine. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has been shown to have a beneficial effect on cardiac function in some patients with heart failure, possibly due to its effect on reducing preload and afterload.

Advantages and Limitations for Lab Experiments

(4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has several advantages for use in laboratory experiments. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has a rapid onset of action and a short duration of action, making it useful for acute experiments. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid is also relatively inexpensive and widely available. However, (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has several limitations for laboratory experiments. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid can cause electrolyte imbalances and metabolic alkalosis, which can affect experimental outcomes. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid can also have variable effects on different animal species and strains, making it important to carefully control for these factors in experimental design.

Future Directions

There are several future directions for research on (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid. One area of interest is the development of new loop diuretics with improved selectivity and reduced side effects. Another area of interest is the investigation of the role of (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid in the regulation of renal function and blood pressure in different animal species and human populations. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has also been investigated for its potential use in the treatment of conditions such as heart failure and hypertension. Further research is needed to fully understand the potential applications of (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid in these areas.

Synthesis Methods

The synthesis of (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid involves the condensation of 4-aminobenzoic acid with 2-furoyl chloride to form 4-(2-furoylamino)benzoic acid. The subsequent reaction of 4-(2-furoylamino)benzoic acid with 4-aminophenylacetic acid yields (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid. The synthesis of (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid is a multi-step process that requires careful control of reaction conditions and purification techniques to obtain a high yield and purity of the final product.

Scientific Research Applications

(4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has been widely used in scientific research to investigate the physiological and biochemical effects of loop diuretics. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has been shown to have a potent effect on the renal tubular transport of sodium, chloride, and water, making it a valuable tool for studying the regulation of renal function. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has also been used to investigate the role of the loop of Henle in the regulation of blood pressure and fluid balance. (4-{[4-(2-furoylamino)benzoyl]amino}phenyl)acetic acid has been used in animal models to investigate the effects of loop diuretics on the cardiovascular system, including the regulation of blood pressure and cardiac function.